Cas no 203662-66-2 (tert-Butyl 2-cyano-7-azaspiro[3.5]nonane-7-carboxylate)

Tert-Butyl 2-cyano-7-azaspiro[3.5]nonane-7-carboxylate is a versatile spirocyclic building block used in organic synthesis and medicinal chemistry. Its rigid spiro[3.5]nonane scaffold provides structural diversity, while the cyano and Boc-protected amine functionalities offer opportunities for further derivatization. The tert-butyloxycarbonyl (Boc) group ensures stability under basic conditions and can be selectively deprotected under acidic conditions, making it suitable for multi-step syntheses. The compound’s spirocyclic framework enhances conformational control, which is valuable in drug discovery for modulating physicochemical properties. Its high purity and well-defined reactivity make it a reliable intermediate for constructing complex heterocycles and bioactive molecules.

tert-Butyl 2-cyano-7-azaspiro[3.5]nonane-7-carboxylate structure

203662-66-2 structure

Product Name:tert-Butyl 2-cyano-7-azaspiro[3.5]nonane-7-carboxylate

CAS No:203662-66-2

MF:C₁₄H₂₂N₂O₂

MW:250.336683750153

MDL:MFCD12198800

CID:823109

PubChem ID:11172744

Update Time:2025-06-09

tert-Butyl 2-cyano-7-azaspiro[3.5]nonane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 2-cyano-7-azaspiro[3.5]nonane-7-carboxylate
- 2-Cyano-7-azaspiro[3.5]nonane-7-carboxylic acid tert-butyl ester
- TERT-BUTYL 2-CYANO-7-AZASPIRO{3.5}NONANE-7-CARBOXYLATE
- [7-(tert-butoxycarbonyl)-7-azaspiro[3.5]non-2-yl]carbonitrile
- ACN-S001316
- AG-L-60482
- CTK7C7384
- PB24018
- RP07781
- SureCN2364101
- 2-Cyano-7-azaspiro[3.5]nonane-7-carboxylic acid 1,1-dimethylethyl ester
- 2-Cyano-7-aza-spiro[3.5]nonane-7-carboxylic acid tert-butyl ester
- CHEMBL4990510
- 2-Cyano-7-azaspiro[3.5]nonane-7-carboxylic acid tert-butyl ester 95+%
- 203662-66-2
- DA-31757
- MFCD12198800
- tert-butyl 2-cyano-7-azaspiro[3.5]nonane-7-carboxylate;7-Boc-2-cyano-7-azaspiro[3.5]nonane
- tert-butyl2-cyano-7-azaspiro[3.5]nonane-7-carboxylate
- SY065560
- AKOS015904662
- RHQBJRGRDIJKGP-UHFFFAOYSA-N
- BE-0046
- 7-Azaspiro[3.5]nonane-7-carboxylic acid, 2-cyano-, 1,1-dimethylethyl ester
- DTXSID00457671
- SCHEMBL2364101
- CS-0036790
- W-206508
- 7-Boc-7-azaspiro[3.5]nonane-2-carbonitrile
- MDL： MFCD12198800
- Inchi： 1S/C14H22N2O2/c1-13(2,3)18-12(17)16-6-4-14(5-7-16)8-11(9-14)10-15/h11H,4-9H2,1-3H3
- InChI Key： RHQBJRGRDIJKGP-UHFFFAOYSA-N
- SMILES： O(C(C)(C)C)C(N1CCC2(CC1)CC(C#N)C2)=O

Computed Properties

Exact Mass: 250.168127949g/mol
Monoisotopic Mass: 250.168127949g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 372
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 53.3Å²

Experimental Properties

Density: 1.10±0.1 g/cm3 (20 ºC 760 Torr),
Melting Point: 65-66.5 ºC
Solubility: Slightly soluble (1.3 g/l) (25 º C),

tert-Butyl 2-cyano-7-azaspiro[3.5]nonane-7-carboxylate Security Information

Hazard Category Code： 36/37/38
Safety Instruction： 26-36/37/39

tert-Butyl 2-cyano-7-azaspiro[3.5]nonane-7-carboxylate Pricemore >>

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